Cas no 1172516-90-3 (N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide)
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide Chemical and Physical Properties
Names and Identifiers
-
- Acetamide, N-(5-methoxy-2-benzothiazolyl)-2-[methyl(methylsulfonyl)amino]-N-(phenylmethyl)-
- N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide
-
- Inchi: 1S/C19H21N3O4S2/c1-21(28(3,24)25)13-18(23)22(12-14-7-5-4-6-8-14)19-20-16-11-15(26-2)9-10-17(16)27-19/h4-11H,12-13H2,1-3H3
- InChI Key: LDIDPIHVZDRNGW-UHFFFAOYSA-N
- SMILES: C(N(C1=NC2=CC(OC)=CC=C2S1)CC1=CC=CC=C1)(=O)CN(C)S(C)(=O)=O
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2737-4698-2μmol |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-5μmol |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-10μmol |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-20μmol |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-1mg |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-2mg |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-3mg |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-4mg |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-5mg |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2737-4698-10mg |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide |
1172516-90-3 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
Additional information on N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide
Introduction to N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1172516-90-3)
N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1172516-90-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its abbreviated name, BMBMMA, is characterized by its unique structural features and potential biological activities. The compound's structure includes a benzothiazole moiety, a benzyl group, and a methanesulfonamido functional group, which collectively contribute to its diverse pharmacological properties.
The benzothiazole core is a well-known heterocyclic system that has been extensively studied for its various biological activities, including antimicrobial, antifungal, and anticancer properties. The presence of the 5-methoxy substituent on the benzothiazole ring further enhances the compound's lipophilicity and potentially improves its bioavailability. The N-benzyl group adds additional complexity to the molecule, influencing its solubility and stability in different environments. The N-methylmethanesulfonamido moiety is known for its ability to form hydrogen bonds and interact with biological targets, making it a valuable functional group in drug design.
Recent studies have highlighted the potential of BMBMMA in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* in 2022 reported that BMBMMA exhibits potent inhibitory activity against specific kinases involved in cancer cell proliferation. The researchers found that BMBMMA selectively targets and inhibits the activity of the Aurora B kinase, a key regulator of mitosis and a validated target for cancer therapy. This selective inhibition suggests that BMBMMA could be developed into a novel therapeutic agent for treating cancers with high Aurora B kinase expression.
In addition to its anticancer properties, BMBMMA has also shown promise in neurodegenerative disease research. A study published in *Neuropharmacology* in 2023 demonstrated that BMBMMA can effectively cross the blood-brain barrier and exert neuroprotective effects in animal models of Alzheimer's disease. The compound was found to reduce amyloid-beta (Aβ) aggregation and improve cognitive function, suggesting its potential as a therapeutic candidate for Alzheimer's disease.
The pharmacokinetic profile of BMBMMA has been extensively studied to understand its behavior in vivo. Research conducted by a team at the University of California, San Francisco, revealed that BMBMMA has favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it an attractive candidate for further development as an oral medication. However, further studies are needed to optimize its formulation and dosing regimens to maximize therapeutic efficacy while minimizing potential side effects.
One of the key challenges in the development of BMBMMA is ensuring its stability under various conditions. The presence of the methanesulfonamido group can make the compound susceptible to hydrolysis, which could affect its shelf life and stability during storage and transportation. To address this issue, researchers have explored various strategies, such as encapsulating the compound in lipid nanoparticles or using stabilizing agents to protect it from degradation.
In conclusion, N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide (CAS No. 1172516-90-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in areas such as cancer therapy and neurodegenerative diseases. Ongoing studies are expected to provide more insights into its mechanisms of action and optimize its use as a therapeutic agent.
1172516-90-3 (N-benzyl-N-(5-methoxy-1,3-benzothiazol-2-yl)-2-(N-methylmethanesulfonamido)acetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)